Cas no 1361732-03-7 (4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol)

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol is a versatile pyridine derivative with a functionalized structure that lends itself to applications in pharmaceutical and agrochemical synthesis. The presence of both aminomethyl and difluoromethyl groups enhances its reactivity, enabling selective modifications for targeted molecular design. The methoxy and hydroxymethyl substituents further contribute to its utility as a building block in medicinal chemistry, offering opportunities for derivatization. This compound’s balanced polarity and stability make it suitable for intermediate use in the development of bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its structural features support precise synthetic pathways while maintaining compatibility with common reaction conditions.

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol structure

1361732-03-7 structure

Product Name:4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol

CAS No:1361732-03-7

MF:C₉H₁₂F₂N₂O₂

MW:218.200589179993

CID:4932109

Update Time:2025-06-08

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol
- Inchi： 1S/C9H12F2N2O2/c1-15-7-3-13-6(4-14)8(9(10)11)5(7)2-12/h3,9,14H,2,4,12H2,1H3
- InChI Key： FUGJUQLGEDPOLL-UHFFFAOYSA-N
- SMILES： FC(C1C(CO)=NC=C(C=1CN)OC)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 195
XLogP3: -0.5
Topological Polar Surface Area: 68.4

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001248-500mg	4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol	1361732-03-7	97%	500mg	$1,009.40	2022-03-01
Alichem	A022001248-1g	4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol	1361732-03-7	97%	1g	$1,713.60	2022-03-01

4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol

Recent Advances in the Study of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS: 1361732-03-7)

In recent years, the compound 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS: 1361732-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an aminomethyl group, a difluoromethyl group, and a methoxy substituent, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of introducing the difluoromethyl group, a critical step in the synthesis pathway. These advancements not only facilitate large-scale production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymatic targets involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have highlighted its ability to modulate key signaling molecules, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer progression. Preliminary data from animal models suggest that 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings position it as a potential candidate for further drug development.

In addition to its therapeutic potential, researchers have explored the structural-activity relationship (SAR) of this compound to identify analogs with enhanced efficacy and reduced toxicity. Computational modeling and high-throughput screening have been instrumental in this endeavor, leading to the discovery of derivatives with improved binding affinity to target proteins. Such efforts underscore the importance of this molecule as a scaffold for designing next-generation therapeutics.

Looking ahead, clinical trials will be essential to validate the safety and efficacy of 4-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-methanol in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these preclinical findings into tangible medical benefits. As the field continues to evolve, this compound and its derivatives may play a pivotal role in addressing unmet medical needs, particularly in the realms of oncology and inflammatory diseases.